Cas no 626242-04-4 (1H-Imidazole-5-methanol, 1-(phenylmethyl)-, acetate (ester))

• Product Name: 1H-Imidazole-5-methanol, 1-(phenylmethyl)-, acetate (ester)
• CAS No: 626242-04-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 437584
• Update Time: 2024-01-29

1H-Imidazole-5-methanol, 1-(phenylmethyl)-, acetate (ester) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanol, 1-(phenylmethyl)-, acetate (ester)
• (1-benzyl-1H-5-imidazolyl)methyl acetate
• 1H-Imidazole-5-methanol, 1-(phenylmethyl)-, 5-acetate

• Inchi： 1S/C13H14N2O2/c1-11(16)17-9-13-7-14-10-15(13)8-12-5-3-2-4-6-12/h2-7,10H,8-9H2,1H3
• InChI Key： GCMRSPXQZYSJKB-UHFFFAOYSA-N
• SMILES： C(OCC1N(CC2=CC=CC=C2)C=NC=1)(=O)C

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Melting Point: 99-100 °C
• Boiling Point: 388.7±22.0 °C(Predicted)
• PSA: 44.12000
• LogP: 1.99450
• pka: 6.17±0.32(Predicted)